![molecular formula C17H23N3 B1256731 4,4'-(aminomethylene)bis(N,N-dimethylaniline)](/img/structure/B1256731.png)
4,4'-(aminomethylene)bis(N,N-dimethylaniline)
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Overview
Description
4,4'-(aminomethylene)bis(N,N-dimethylaniline) is a triamine. It derives from a hydride of a diphenylmethane.
Scientific Research Applications
Subheading: Iron-Catalyzed Oxidative Reactions in Organic Synthesis
Iron-catalyzed oxidative reactions involving 4,4'-(aminomethylene)bis(N,N-dimethylaniline) have been utilized to efficiently synthesize methylene-bridged bis-1,3-dicarbonyl compounds. These compounds serve as precursors for further reactions to produce complex molecules like bipyrazoles and substituted 1,4-dihydropyridine, indicating the compound’s utility in organic synthesis and chemical transformations (Li et al., 2009).
Molecular Conformation Analysis
Subheading: Exploring Molecular Structures and Bonding
Studies on 4,4'-(aminomethylene)bis(N,N-dimethylaniline) derivatives have revealed that their molecular conformations exhibit features like pyramidal amino groups, and the molecular structures are stabilized through hydrogen bonding. This research provides insights into the steric effects on the molecule's properties and potential applications in material science and molecular engineering (Blanco et al., 2009).
properties
Molecular Formula |
C17H23N3 |
---|---|
Molecular Weight |
269.4 g/mol |
IUPAC Name |
4-[amino-[4-(dimethylamino)phenyl]methyl]-N,N-dimethylaniline |
InChI |
InChI=1S/C17H23N3/c1-19(2)15-9-5-13(6-10-15)17(18)14-7-11-16(12-8-14)20(3)4/h5-12,17H,18H2,1-4H3 |
InChI Key |
SGTJPINAQYDQHG-UHFFFAOYSA-N |
SMILES |
CN(C)C1=CC=C(C=C1)C(C2=CC=C(C=C2)N(C)C)N |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(C2=CC=C(C=C2)N(C)C)N |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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